Cas no 51374-71-1 ( )

  structure
  structure
Product Name: 
CAS No:51374-71-1
MF:C4H9O4P
MW:152.085622549057
CID:935241
PubChem ID:320218
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 1,2-Dioxaphosphepane, 2-hydroxy-, 2-oxide
    • AC1L81RT
    • NSC266730
    • NSC-266730
    • SureCN1574126
    • Tetramethylene phosphate
    • Tetramethylene phosphoric acid
    • 2-hydroxy-1,3,2lambda5-dioxaphosphepane 2-oxide
    • SCHEMBL1574126
    • DTXSID80313165
    • 51374-71-1
    • 2-Hydroxy-1,3,2lambda~5~-dioxaphosphepan-2-one
    •  
    • Inchi: 1S/C4H9O4P/c5-9(6)7-3-1-2-4-8-9/h1-4H2,(H,5,6)
    • InChI Key: UXYAJXBVMZFRMS-UHFFFAOYSA-N
    • SMILES: P1(=O)(O)OCCCCO1

Computed Properties

  • Exact Mass: 152.02387
  • Monoisotopic Mass: 152.02384576g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • PSA: 55.76
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